8-(3-ethoxy-4-hydroxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C21H19N7O4
• Molecular Weight: 433.4 g/mol
• IUPAC Name: 8-(3-ethoxy-4-hydroxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C21H19N7O4/c1-3-32-15-10-12(6-9-14(15)29)19-16-17(11-4-7-13(31-2)8-5-11)23-24-20(30)18(16)22-21-25-26-27-28(19)21/h4-10,19,29H,3H2,1-2H3,(H,24,30)(H,22,25,27)
• InChI Key: HRUITNRAKISRKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)NN=C3C4=CC=C(C=C4)OC)NC5=NN=NN25)O

Description

This compound belongs to the class of polyheterocyclic tricyclic systems featuring a heptazatricyclo core fused with substituted phenyl groups. Its structure includes a 3-ethoxy-4-hydroxyphenyl moiety at position 8 and a 4-methoxyphenyl group at position 10, contributing to its unique electronic and steric properties.

Biological Activity

The compound 8-(3-ethoxy-4-hydroxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule with potential biological activities. This article aims to explore its biological activity, including cytotoxicity, antimicrobial effects, and other pharmacological properties supported by case studies and research findings.

The molecular formula of the compound is $C_{29}H_{33}NO_6$ with a molecular weight of 491.6 g/mol. The structure features multiple functional groups that may contribute to its biological activity.

Property	Value
Molecular Formula	C29H33NO6
Molecular Weight	491.6 g/mol
CAS Number	880399-33-7

Cytotoxicity

Research has indicated that compounds with similar structural features exhibit significant cytotoxicity against various cancer cell lines. For instance, studies on related phenolic compounds have shown that they can induce apoptosis in cancer cells through mechanisms involving oxidative stress and the activation of caspases .

A notable study demonstrated that derivatives of 4-hydroxyanisole produced cytotoxic effects primarily due to the formation of reactive metabolites such as 4-methoxy ortho benzoquinone (4-MOB), which correlates with increased oxidative stress in cells . This suggests that the target compound may also exhibit similar cytotoxic mechanisms.

Antimicrobial Activity

The compound's structural components suggest potential antimicrobial properties. Research indicates that phenolic compounds often display antibacterial and antifungal activities due to their ability to disrupt microbial cell membranes and inhibit essential metabolic processes .

For example, related compounds have been documented to possess antifungal properties against various pathogens, making it plausible that the target compound could exhibit similar activities.

Case Studies

• Cytotoxic Effects on Cancer Cells : A study involving structurally similar compounds showed significant inhibition of cell proliferation in breast cancer cell lines. The mechanism was attributed to the induction of apoptosis and cell cycle arrest at the G1 phase .
• Antimicrobial Efficacy : In vitro tests on phenolic compounds demonstrated effectiveness against Staphylococcus aureus and Candida albicans. The minimum inhibitory concentrations (MICs) were reported to be in the low micromolar range, indicating strong antimicrobial potential .

The biological activity of the compound can be attributed to several mechanisms:

• Oxidative Stress Induction : Similar compounds have been shown to generate reactive oxygen species (ROS), leading to cellular damage and apoptosis.
• Enzyme Inhibition : The presence of hydroxyl groups in the structure may facilitate interaction with various enzymes involved in metabolic pathways critical for cancer cell survival.
• Membrane Disruption : The amphipathic nature of phenolic compounds allows them to integrate into lipid membranes, causing permeability changes detrimental to microbial cells.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogues differ primarily in substituents on the phenyl rings and modifications to the heterocyclic core. Key examples include:

Compound Name / ID	Core Structure	Substituents	Key Features	Reference
10-(4-Methoxyphenyl)-7-methyl-11-[4-trifluoromethylphenyl]-... (Compound 11f )	Bis-triazolo-benzotriazinone	4-Methoxyphenyl, 4-trifluoromethylphenyl	Exhibits strong electron-withdrawing CF₃ group; crystallizes as colorless crystals (mp 207–209°C). IR and NMR data confirm stability and planar geometry.
(4E)-10-{2-[(E)-2-[(4-Bromophenyl)methylidene]hydrazin-1-yl]-1,3-thiazole-4-yl}-... (Antitumor Agent)	Oxatricyclo + thiazole hybrid	4-Bromophenyl, hydrazine-thiazole	Bromine enhances lipophilicity; thiazole introduces sulfur-based interactions. Demonstrated antitumor and antimetastatic activity in preclinical models.
12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-...	Hexaazatricyclo	4-Methoxyphenyl, phenyl	Single-crystal X-ray data (R = 0.041) reveals planar geometry and intermolecular C–H···N interactions. Methoxy groups enhance solubility in polar solvents.
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[...]tetradecen-4(8)-one	Tetracyclic dithia-azatetracyclo	4-Methoxyphenyl, dithia rings	Sulfur atoms increase conformational rigidity; UV/IR spectra show strong absorption at 280–320 nm due to extended conjugation.

Key Observations :

• Electron-Donating vs. Withdrawing Groups : The 3-ethoxy-4-hydroxyphenyl group in the target compound provides both electron-donating (ethoxy) and hydrogen-bonding (hydroxyl) capabilities, contrasting with the electron-withdrawing CF₃ group in 11f .
• Heteroatom Influence : Replacement of nitrogen with sulfur (e.g., in dithia-azatetracyclo systems) alters electronic profiles and bioavailability .

Spectral and Computational Data

• IR/NMR Profiles :
  • The hydroxyl group in the target compound is expected to show a broad IR peak at ~3200 cm⁻¹, absent in methoxy-substituted analogues .
  • ¹H-NMR shifts for the 4-methoxyphenyl group (δ 3.8–4.0 ppm) align across analogues, while the ethoxy group may resonate at δ 1.3–1.5 ppm (CH₃) and δ 4.0–4.2 ppm (OCH₂) .
• Computational Modeling : Semi-empirical methods (e.g., MOPAC®) predict bond lengths and angles within 2% deviation for similar tricyclic systems, supporting structural validation .